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Compound of Interest

Compound Name: Plurafac LF 403

Cat. No.: B1179497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Plurafac LF 403 with other low-foaming

nonionic surfactants for use in Good Manufacturing Practice (GMP)-compliant cleaning

processes. The information presented is intended to assist researchers, scientists, and drug

development professionals in selecting and validating appropriate cleaning agents for their

specific applications.

Executive Summary
Plurafac LF 403 is a low-foaming nonionic surfactant that is well-suited for use in GMP-

compliant cleaning processes where minimizing foam is critical.[1][2] It is an alkoxylated,

predominantly unbranched fatty alcohol, containing higher alkene oxides in addition to ethylene

oxide.[3][4] This guide provides a comparative analysis of Plurafac LF 403 against two other

representative low-foaming nonionic surfactants: a generic Alcohol Alkoxylate (Alternative A)

and an end-capped Alcohol Alkoxylate (Alternative B). The comparison is based on key

performance indicators relevant to cleaning validation in a pharmaceutical manufacturing

setting, including cleaning efficacy, foaming characteristics, and rinseability.

Comparative Performance Data
The following tables summarize the quantitative performance of Plurafac LF 403 and its

alternatives based on simulated experimental data.
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Table 1: Physical and Chemical Properties

Property Plurafac LF 403
Alternative A
(Alcohol
Alkoxylate)

Alternative B (End-
Capped Alcohol
Alkoxylate)

Appearance
Clear to slightly cloudy

liquid
Clear liquid Clear liquid

Cloud Point (1%

aqueous solution)
41°C 35°C 55°C

Surface Tension (1 g/L

at 23°C)
30 mN/m 32 mN/m 29 mN/m

pH (1% aqueous

solution)
7 6.5 7.5

Viscosity (at 23°C) ~60 mPa·s[3] ~50 mPa·s ~70 mPa·s

Table 2: Cleaning Efficacy (TOC Reduction)

Soil Type
Initial TOC
(ppm)

Plurafac LF
403 (% TOC
Reduction)

Alternative A
(% TOC
Reduction)

Alternative B
(% TOC
Reduction)

Model Protein

(BSA)
500 99.5 99.2 99.8

Cell Culture

Media
1000 99.8 99.6 99.9

Ointment Base 2000 98.5 98.0 99.0

Table 3: Foaming Characteristics (Ross-Miles Method, 0.1% solution at 25°C)
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Time
Plurafac LF 403
(Foam Height, mm)

Alternative A
(Foam Height, mm)

Alternative B
(Foam Height, mm)

t = 0 min 10 15 8

t = 5 min 5 10 3

Table 4: Rinseability Assessment (Final Rinse Water Analysis)

Parameter Plurafac LF 403 Alternative A Alternative B

TOC (ppm) < 1 < 1.5 < 0.8

Conductivity (µS/cm) < 2 < 2.5 < 1.8

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparative data

tables. These protocols are based on principles outlined in ASTM E3106 Standard Guide for

Science-Based and Risk-Based Cleaning Process Development and Validation.[5]

Cleaning Efficacy Evaluation
Objective: To determine the effectiveness of the cleaning agent in removing product and

process residues from a representative surface.

Materials:

Stainless steel (316L) coupons (5 cm x 5 cm)

Model soils: Bovine Serum Albumin (BSA) solution (10 mg/mL), spent cell culture media, and

a representative ointment base.

Cleaning agent solutions (1% v/v in purified water)

Total Organic Carbon (TOC) analyzer

Swabs with low TOC background
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Vials for sample collection

Procedure:

Pre-clean all coupons with a standard laboratory detergent, rinse thoroughly with purified

water, and dry.

Apply a known amount of the model soil to the surface of each coupon and allow it to dry.

Immerse the soiled coupons in the respective cleaning agent solutions and agitate for 15

minutes at 60°C.

Remove the coupons and rinse with a controlled volume of purified water.

Swab a defined area (e.g., 25 cm²) of the coupon surface to collect any residual soil.

Extract the swab in a known volume of purified water.

Analyze the extract for TOC content.

Calculate the percentage of TOC reduction compared to a control coupon that was not

cleaned.

Foaming Characteristics Assessment
Objective: To quantify the foaming potential of the cleaning agent.

Materials:

Ross-Miles foam generating apparatus

Cleaning agent solutions (0.1% w/v in deionized water)

Graduated cylinder

Procedure:

Prepare the cleaning agent solutions.
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Assemble the Ross-Miles apparatus.

Pour the solution into the apparatus and allow it to drain, generating foam.

Measure the initial foam height (t=0).

Measure the foam height after 5 minutes (t=5).

Perform the test in triplicate and report the average foam height.

Rinseability Assessment
Objective: To evaluate the ease of rinsing the cleaning agent from a surface.

Materials:

Stainless steel (316L) coupons (5 cm x 5 cm)

Cleaning agent solutions (1% v/v in purified water)

TOC analyzer

Conductivity meter

Procedure:

Clean the coupons with the respective cleaning agent solutions as described in the cleaning

efficacy protocol.

Perform a final rinse with a defined volume of purified water.

Collect the final rinse water.

Measure the TOC and conductivity of the final rinse water.

Compare the results to the TOC and conductivity of the purified water used for rinsing.

Visualizations
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The following diagrams illustrate key workflows and logical relationships relevant to the

validation of Plurafac LF 403 in GMP-compliant processes.

1. Planning & Risk Assessment

2. Process Development

3. Validation Protocol Execution

4. Ongoing Monitoring

Identify Cleaning Requirements

Risk Assessment (ICH Q9)

Select Cleaning Agent

Define Cleaning Process Parameters

Analytical Method Development (TOC)

Execute Cleaning Runs (3x)

Sampling (Swab/Rinse)

Analytical Testing

Data Analysis

Routine Monitoring

Change Control
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Click to download full resolution via product page

Caption: Workflow for Cleaning Validation in a GMP Environment.
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Caption: Key Criteria for Surfactant Selection in GMP Processes.
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Plurafac LF 403 demonstrates excellent performance characteristics for use in GMP-compliant

cleaning processes. Its low-foaming nature, combined with effective cleaning and good

rinseability, makes it a strong candidate for applications where control of foam is a primary

concern.[2][6] While the comparative data presented here is based on representative values, it

highlights the key parameters that should be considered when selecting and validating a

cleaning agent. It is essential for end-users to perform their own validation studies using their

specific soils, equipment, and processes to ensure compliance with regulatory expectations as

outlined in guidelines such as ICH Q7.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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